2-(1-Acetyl-2-oxopropylidene)benzoxazole

• IUPAC Name: (E)-3-(1,3-benzoxazol-2-yl)-4-hydroxypent-3-en-2-one
• InChI: InChI=1S/C12H11NO3/c1-7(14)11(8(2)15)12-13-9-5-3-4-6-10(9)16-12/h3-6,14H,1-2H3/b11-7-
• InChI Key: AJKUQWZVOMPHEO-XFFZJAGNSA-N
• Canonical SMILES: CC(=C(C1=NC2=CC=CC=C2O1)C(=O)C)O
• Isomeric SMILES: C/C(=C(/C1=NC2=CC=CC=C2O1)\C(=O)C)/O
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol

Description

“2-(1-Acetyl-2-oxopropylidene)benzoxazole” is a chemical compound with the molecular formula C12H11NO3. It belongs to the class of organic compounds known as benzoxazoles, which are polycyclic aromatic compounds containing a benzene ring fused to an oxazole ring.

Synthesis Analysis

Benzoxazoles, including “2-(1-Acetyl-2-oxopropylidene)benzoxazole”, can be synthesized using 2-aminophenol as a precursor. The synthesis involves the reaction of 2-aminophenol with various compounds such as aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

Benzoxazole has been used in a variety of chemical reactions. For instance, it has been used in the oxidative coupling of 2-aminophenol and benzylamine under an O2 atmosphere. It has also been used in the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes.

Scientific Research Applications

Synthetic Organic Chemistry

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Medicinal Chemistry

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Drug Discovery

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Biological Activities

Benzoxazoles, including “2-(1-Acetyl-2-oxopropylidene)benzoxazole”, have been found to exhibit a range of biological activities. .

Antiviral Activity

. This suggests that “2-(1-Acetyl-2-oxopropylidene)benzoxazole” could potentially be used in the development of new antiviral drugs.

Future Directions

Benzoxazole and its derivatives have been extensively used in drug discovery due to their broad substrate scope and functionalization. There has been a large upsurge in the synthesis of benzoxazole via different pathways. Therefore, it can be expected that future research will continue to explore new synthetic strategies and applications for benzoxazole derivatives.